N-hydroxy-3,5-diiodobenzamide

• Molecular Formula: C7H6I2N2O
• Molecular Weight: 387.94 g/mol
• IUPAC Name: 3,5-diiodobenzohydrazide
• InChI: InChI=1S/C7H6I2N2O/c8-5-1-4(7(12)11-10)2-6(9)3-5/h1-3H,10H2,(H,11,12)
• InChI Key: YPDHSGYQTNEJNA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1I)I)C(=O)NN

Description

N-hydroxy-3,5-diiodobenzamide is a useful research compound. Its molecular formula is C7H6I2N2O and its molecular weight is 387.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To Methyl 3,5-diiodobenzoate (5.0 g, 12.89 mmol) in ethanol (70.0 ml) was added hydrazine hydrate (20.0 ml) under stirring. During heating, white solid was appeared. The reaction was kept 50° C. for 1 h. Heating was stopped and then water (100.0 ml) was added. After cooling down to room temperature, the white product solid was collected by filtration. The product was washed with water and dried under vacuum. Final white product was obtained in 4.6 g (92.0%). 1H NMR (400 MHz, DMSO-d6, δ): 9.92 (s, 1H, NH), 8.22 (t, J=1.6 Hz, 1H), 8.12 (d, J=1.6 Hz, 2H), 4.53 (s, 2H, NH2).